Cas no 250638-02-9 (Benzaldehyde, 2-ethoxy-4,5-dimethoxy- (9CI))
250638-02-9 structure
Product Name:Benzaldehyde, 2-ethoxy-4,5-dimethoxy- (9CI)
CAS No:250638-02-9
MF:C11H14O4
MW:210.226463794708
CID:1022395
PubChem ID:10488644
Update Time:2025-04-20
Benzaldehyde, 2-ethoxy-4,5-dimethoxy- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Benzaldehyde, 2-ethoxy-4,5-dimethoxy- (9CI)
- 2-ethoxy-4,5-dimethoxybenzaldehyde
- BENZALDEHYDE, 2-ETHOXY-4,5-DIMETHOXY-
- DTXSID60440741
- DB-284803
- 250638-02-9
-
- Inchi: 1S/C11H14O4/c1-4-15-9-6-11(14-3)10(13-2)5-8(9)7-12/h5-7H,4H2,1-3H3
- InChI Key: DZSYTGNLEIYTQP-UHFFFAOYSA-N
- SMILES: O(CC)C1C=C(C(=CC=1C=O)OC)OC
Computed Properties
- Exact Mass: 210.08920892g/mol
- Monoisotopic Mass: 210.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 44.8Ų
Benzaldehyde, 2-ethoxy-4,5-dimethoxy- (9CI) Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
250638-02-9 (Benzaldehyde, 2-ethoxy-4,5-dimethoxy- (9CI)) Related Products
- 86-51-1(2,3-Dimethoxybenzaldehyde)
- 42924-37-8(2-Ethoxy-4-methoxybenzaldehyde)
- 5556-84-3(2,3,5-Trimethoxybenzaldehyde)
- 4460-86-0(Asaraldehyde)
- 492-88-6(3-Ethoxysalicylaldehyde)
- 100256-89-1(3-Ethoxy-2-propoxybenzaldehyde)
- 2103-57-3(2,3,4-Trimethoxybenzaldehyde)
- 22924-16-9(2,4-Diethoxybenzaldehyde)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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